Cas no 1416261-96-5 (4-chloro-2-isopropoxy-6-methoxypyrimidine)

• Product Name: 4-chloro-2-isopropoxy-6-methoxypyrimidine
• CAS No: 1416261-96-5
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 2124076
• Update Time: 2023-11-19

4-chloro-2-isopropoxy-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-isopropoxy-6-methoxypyrimidine
• CID 130114388
• Pyrimidine, 4-chloro-6-methoxy-2-(1-methylethoxy)-

• Inchi： 1S/C8H11ClN2O2/c1-5(2)13-8-10-6(9)4-7(11-8)12-3/h4-5H,1-3H3
• InChI Key： IJHUEDDHTKLHAY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(N=1)OC(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Topological Polar Surface Area: 44.2